1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine

• IUPAC Name: 1-ethyl-4-[3-(5-methylfuran-2-yl)butyl]piperazine
• InChI: InChI=1S/C15H26N2O/c1-4-16-9-11-17(12-10-16)8-7-13(2)15-6-5-14(3)18-15/h5-6,13H,4,7-12H2,1-3H3
• InChI Key: FPQOGANUUOVALW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCC(C)C2=CC=C(O2)C
• Molecular Formula: C15H26N2O
• Molecular Weight: 250.38 g/mol

Description

1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is an important research chemical that has been extensively studied for its potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine is not fully understood, but it is believed to act as a partial agonist or antagonist at various neurotransmitter receptors. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including changes in neurotransmitter release, modulation of receptor activity, and alterations in brain activity. It has been shown to produce effects such as euphoria, increased energy, and heightened sensory perception in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine in lab experiments include its high potency, selectivity for specific neurotransmitter receptors, and ability to produce reproducible effects. However, its psychoactive effects may limit its use in certain experiments, and its potential for abuse and dependence may also be a concern.

Future Directions

There are several future directions for research on 1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine. One area of interest is its potential as a therapeutic agent for various neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is its use as a tool for studying the function of specific neurotransmitter receptors and their role in various physiological and pathological processes. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine involves the reaction of 1-ethylpiperazine with 3-(5-methyl-2-furyl)butyl chloride in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in an organic solvent such as acetonitrile or dichloromethane. The yield of the product can be improved by using a phase-transfer catalyst and optimizing the reaction conditions.

Scientific Research Applications

1-ethyl-4-[3-(5-methyl-2-furyl)butyl]piperazine has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and adrenergic receptors. This makes it a useful tool for studying the function of these receptors and their role in various physiological and pathological processes.